Cas no 1341047-68-4 (5-4-(trifluoromethyl)phenylpyrrolidin-3-ol)

• Product Name: 5-4-(trifluoromethyl)phenylpyrrolidin-3-ol
• CAS No: 1341047-68-4
• MF: C₁₁H₁₂F₃NO
• MW: 231.214293479919
• CID: 5207917
• PubChem ID: 64156785
• Update Time: 2025-06-08

5-4-(trifluoromethyl)phenylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-[4-(trifluoromethyl)phenyl]pyrrolidin-3-ol
• 5-(4-(Trifluoromethyl)phenyl)pyrrolidin-3-ol
• 3-Pyrrolidinol, 5-[4-(trifluoromethyl)phenyl]-
• 5-4-(trifluoromethyl)phenylpyrrolidin-3-ol

• Inchi： 1S/C11H12F3NO/c12-11(13,14)8-3-1-7(2-4-8)10-5-9(16)6-15-10/h1-4,9-10,15-16H,5-6H2
• InChI Key： FPTFXGDKGHRBMJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1CC(CN1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 236
• XLogP3: 1.7
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 5-4-(trifluoromethyl)phenylpyrrolidin-3-ol

Comprehensive Overview of 5-4-(Trifluoromethyl)phenylpyrrolidin-3-ol (CAS No. 1341047-68-4): Properties, Applications, and Industry Insights

In the rapidly evolving field of pharmaceutical and agrochemical research, 5-4-(trifluoromethyl)phenylpyrrolidin-3-ol (CAS No. 1341047-68-4) has emerged as a compound of significant interest. This pyrrolidine derivative, characterized by its trifluoromethylphenyl moiety, exhibits unique physicochemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly focusing on this compound due to its potential applications in drug discovery and material science.

The molecular structure of 5-4-(trifluoromethyl)phenylpyrrolidin-3-ol features a pyrrolidine ring substituted with a hydroxyl group at the 3-position and a 4-(trifluoromethyl)phenyl group at the 5-position. This specific arrangement contributes to its enhanced stability and improved bioavailability compared to similar compounds. Recent studies have highlighted its role as a key building block in the synthesis of more complex molecules, particularly those targeting neurological and metabolic disorders.

One of the most frequently asked questions in scientific forums revolves around the synthetic routes for CAS 1341047-68-4. Current methodologies typically involve multi-step organic reactions, including palladium-catalyzed cross-coupling and reduction processes. The compound's fluorinated aromatic component has drawn attention from researchers investigating fluorine-containing pharmaceuticals, a growing segment in medicinal chemistry due to fluorine's ability to modulate drug properties.

From an industrial perspective, the demand for 5-4-(trifluoromethyl)phenylpyrrolidin-3-ol has been steadily increasing, particularly in regions with strong pharmaceutical manufacturing capabilities. Quality control parameters for this compound typically include HPLC purity testing (>98%), residual solvent analysis, and thorough characterization by NMR spectroscopy and mass spectrometry. These rigorous standards ensure its suitability for use in sensitive applications.

Environmental considerations have become a hot topic in chemical manufacturing, and CAS 1341047-68-4 presents interesting aspects in this regard. While the trifluoromethyl group enhances metabolic stability in potential drug candidates, researchers are actively investigating green chemistry approaches to its synthesis. Recent publications have explored catalytic methods that reduce waste generation and improve atom economy in the production of this valuable intermediate.

The pharmacological potential of 5-4-(trifluoromethyl)phenylpyrrolidin-3-ol derivatives continues to be an area of active investigation. Preliminary studies suggest that structural modifications of this core scaffold may yield compounds with activity against various biological targets. This aligns with current trends in fragment-based drug discovery, where small, well-characterized molecules serve as starting points for lead optimization.

Analytical challenges associated with CAS 1341047-68-4 often center around its characterization in complex mixtures. Advanced techniques such as LC-MS/MS and 2D NMR have proven particularly useful in quality control laboratories. The compound's distinct spectral signatures, resulting from its aromatic fluorine atoms and heterocyclic structure, facilitate its identification even in trace amounts.

Storage and handling recommendations for 5-4-(trifluoromethyl)phenylpyrrolidin-3-ol typically emphasize protection from moisture and oxidation. The compound's stability profile makes it suitable for long-term storage under inert atmosphere at controlled temperatures, an important consideration for inventory management in research and production facilities.

Looking toward future applications, the versatility of CAS 1341047-68-4 as a synthetic intermediate suggests its continued relevance in chemical development. Emerging research areas such as proteolysis targeting chimeras (PROTACs) and covalent inhibitors may benefit from the unique properties of this pyrrolidine derivative. The compound's balanced lipophilicity and polarity make it particularly attractive for these innovative therapeutic approaches.

In conclusion, 5-4-(trifluoromethyl)phenylpyrrolidin-3-ol represents an important tool in modern chemical research and development. Its combination of structural features, synthetic utility, and potential biological activity positions it as a compound of enduring interest across multiple scientific disciplines. As research methodologies advance and new applications emerge, this molecule will likely continue to play a significant role in the discovery of novel chemical entities.